Cas no 209347-96-6 (6-chloro-3-indoxyl palmitate)

6-Chloro-3-indoxyl palmitate is a chromogenic substrate widely used in enzymatic assays, particularly for detecting lipase activity. Upon hydrolysis by lipases, it releases 6-chloro-3-indoxyl, which oxidizes to form an insoluble blue indigo dye, enabling clear visual or spectrophotometric quantification. The palmitate ester group ensures specificity for lipase-catalyzed reactions, minimizing interference from other esterases. This substrate is valued for its high sensitivity, stability, and compatibility with both aqueous and lipid-rich environments. Its applications span research, diagnostics, and industrial enzyme screening, providing a reliable tool for studying lipolytic activity in biological and synthetic systems. The product is typically supplied in solid form, ensuring long-term storage stability.
6-chloro-3-indoxyl palmitate structure
6-chloro-3-indoxyl palmitate structure
Product Name:6-chloro-3-indoxyl palmitate
CAS No:209347-96-6
MF:C24H36ClNO2
MW:406.001146316528
CID:910816
PubChem ID:24802044
Update Time:2025-06-17

6-chloro-3-indoxyl palmitate Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-3-indoxyl palmitate
    • (6-chloro-1H-indol-3-yl) hexadecanoate
    • 6-Chloro-1H-indol-3-yl palmitate
    • 209347-96-6
    • CS-0449441
    • 6-chloro-1H-indol-3-yl hexadecanoate
    • FD10412
    • C-5080
    • DTXSID40647372
    • MFCD00798393
    • MDL: MFCD00798393
    • Inchi: 1S/C24H36ClNO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-24(27)28-23-19-26-22-18-20(25)16-17-21(22)23/h16-19,26H,2-15H2,1H3
    • InChI Key: GYQVOAOTWFXDDC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)NC=C2OC(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 405.24300
  • Monoisotopic Mass: 405.2434571g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 16
  • Complexity: 417
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.8
  • Topological Polar Surface Area: 42.1Ų

Experimental Properties

  • PSA: 42.09000
  • LogP: 8.20800

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Additional information on 6-chloro-3-indoxyl palmitate

Comprehensive Guide to 6-Chloro-3-Indoxyl Palmitate (CAS No. 209347-96-6): Properties, Applications, and Research Insights

6-Chloro-3-indoxyl palmitate (CAS No. 209347-96-6) is a specialized ester derivative of 6-chloro-3-indoxyl, widely recognized for its utility in biochemical and enzymatic assays. This compound belongs to the class of chromogenic substrates, frequently employed in detecting lipase activity due to its unique cleavage properties. Researchers and industries value its stability, sensitivity, and compatibility with high-throughput screening methods, making it a cornerstone in diagnostic kits and biomedical research.

The growing demand for enzyme substrates in life sciences has propelled interest in 6-chloro-3-indoxyl palmitate. Its mechanism involves hydrolysis by lipases, releasing a blue-green insoluble precipitate (6-chloro-3-indoxyl), which is pivotal for visualizing enzymatic activity. This property aligns with current trends in precision medicine and point-of-care diagnostics, where rapid, accurate detection of metabolic disorders is critical. Users searching for "best lipase substrate for assays" or "how to detect lipase activity" will find this compound highly relevant.

From a structural perspective, 6-chloro-3-indoxyl palmitate combines a palmitate moiety with a halogenated indoxyl group, optimizing its solubility in organic solvents while maintaining reactivity in aqueous buffers. This duality supports its use in heterogeneous assay systems, a topic frequently explored in biochemistry forums. Recent studies highlight its role in obesity research, as lipase inhibitors are investigated for metabolic syndrome therapies—a trending topic in PubMed and Google Scholar queries.

In industrial applications, CAS No. 209347-96-6 is favored for its low background interference and high signal-to-noise ratio. Manufacturers of diagnostic reagents often prioritize it for ELISA kits and microplate assays. SEO-optimized searches like "chromogenic substrate for lipase" or "6-chloro-3-indoxyl palmitate supplier" reflect commercial interest. Additionally, its compatibility with automated analyzers meets the demand for high-efficiency lab tools, a key focus in modern laboratory automation discussions.

Safety and handling of 6-chloro-3-indoxyl palmitate adhere to standard laboratory protocols. While not classified as hazardous, proper storage (-20°C, desiccated) ensures longevity. This aligns with frequently asked questions such as "how to store enzyme substrates" or "stability of indoxyl derivatives." Researchers also appreciate its minimal cytotoxicity, a feature highlighted in cell-based assay publications.

Emerging applications include its use in biosensor development and nanotechnology-based diagnostics. For instance, integrating CAS No. 209347-96-6 with gold nanoparticles enhances detection limits, a technique explored in ACS Nano journals. Such innovations cater to searches like "advanced lipase detection methods" or "nanomaterials in diagnostics," bridging gaps between academia and industry.

In summary, 6-chloro-3-indoxyl palmitate (CAS No. 209347-96-6) remains indispensable in enzymology and diagnostic development. Its adaptability to cutting-edge technologies and alignment with healthcare innovation trends ensure sustained relevance. For detailed protocols or sourcing, keywords like "buy 6-chloro-3-indoxyl palmitate" or "lipase assay protocol" yield targeted results, underscoring its practical significance.

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